Abz-Val-Ala-Asp-Nva-Arg-Asp-Arg-Gln-EDDnp
Abz-Val-Ala-Asp-Nva-Arg-Asp-Arg-Gln-EDDnp
Abz-Val-Ala-Asp-Nva-Arg-Asp-Arg-Gln-EDDnp is a fluorescence-quenched peptide substrate for human proteinase 3 (kcat/Km = 1,570 mM Enzymatic peptide hydrolysis disrupts the Abz:EDDnp donor-acceptor pair allowing fluorescence measurement of Abz (ex = 320 nm; em = 420 nm).
Brand Name:
Vulcanchem
CAS No.:
1042405-14-0
VCID:
VC0164176
InChI:
InChI=1S/C53H80N20O18/c1-5-10-32(65-49(85)36(24-40(75)76)69-43(79)27(4)64-51(87)42(26(2)3)71-44(80)29-11-6-7-12-30(29)54)46(82)66-34(14-9-20-63-53(58)59)48(84)70-37(25-41(77)78)50(86)67-33(13-8-19-62-52(56)57)47(83)68-35(17-18-39(55)74)45(81)61-22-21
SMILES:
O=C(NCCNC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)[C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H](CCC)NC([C@@H](NC([C@@H](NC([C@@H](NC(C2=CC=CC=C2N)=O)C(C)C)=O)C)=O)CC(O)=O)=O)=O)CCCNC(N)=N)=O)CC(O)=O)=O)CCCNC(N)=N)=O)CCC(N)=O
Molecular Formula:
C53H80N20O18
Molecular Weight:
1285.3
Abz-Val-Ala-Asp-Nva-Arg-Asp-Arg-Gln-EDDnp
CAS No.: 1042405-14-0
Reference Standards
VCID: VC0164176
Molecular Formula: C53H80N20O18
Molecular Weight: 1285.3
| CAS No. | 1042405-14-0 |
|---|---|
| Product Name | Abz-Val-Ala-Asp-Nva-Arg-Asp-Arg-Gln-EDDnp |
| Molecular Formula | C53H80N20O18 |
| Molecular Weight | 1285.3 |
| Standard InChI | InChI=1S/C53H80N20O18/c1-5-10-32(65-49(85)36(24-40(75)76)69-43(79)27(4)64-51(87)42(26(2)3)71-44(80)29-11-6-7-12-30(29)54)46(82)66-34(14-9-20-63-53(58)59)48(84)70-37(25-41(77)78)50(86)67-33(13-8-19-62-52(56)57)47(83)68-35(17-18-39(55)74)45(81)61-22-21 |
| Standard InChIKey | GPQJSEVHWOLFEV-FIXJGUAHSA-N |
| SMILES | O=C(NCCNC1=CC=C([N+]([O-])=O)C=C1[N+]([O-])=O)[C@@H](NC([C@@H](NC([C@@H](NC([C@@H](NC([C@H](CCC)NC([C@@H](NC([C@@H](NC([C@@H](NC(C2=CC=CC=C2N)=O)C(C)C)=O)C)=O)CC(O)=O)=O)=O)CCCNC(N)=N)=O)CC(O)=O)=O)CCCNC(N)=N)=O)CCC(N)=O |
| Description | Abz-Val-Ala-Asp-Nva-Arg-Asp-Arg-Gln-EDDnp is a fluorescence-quenched peptide substrate for human proteinase 3 (kcat/Km = 1,570 mM Enzymatic peptide hydrolysis disrupts the Abz:EDDnp donor-acceptor pair allowing fluorescence measurement of Abz (ex = 320 nm; em = 420 nm). |
| Synonyms | N-(2-aminobenzoyl)-L-valyl-L-alanyl-L-α-aspartyl-L-norvalyl-L-arginyl-L-α-aspartyl-L-arginyl-N1-[2-[(2,4-dinitrophenyl)amino]ethyl]-L-glutamamide |
| Reference | 1.Korkmaz, B.,Attucci, S.,Juliano, M.A., et al. Measuring elastase, proteinase 3 and cathepsin G activities at the surface of human neutrophils with fluorescence resonance energy transfer substrates. Nature Protocols 3(6), 991-1000 (2008). |
| Last Modified | Aug 20 2021 |
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